Cas no 1330765-39-3 (Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate
• CAS No: 1330765-39-3
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD20230661
• CID: 4584334
• PubChem ID: 71306068
• Update Time: 2025-10-21

Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate
• 2,6-Diazaspiro[3.4]octane-2-carboxylic acid, 5-oxo-, 1,1-dimethylethyl ester
• AM805813
• SY103538
• 2-Boc-2,6-diazaspiro[3.4]octan-5-one
• 2-Boc-2,6-diazaspiro[3.4]octane-5-one
• tert-butyl5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate
• 5-Oxo-2,6-diaza-spiro[3.4]octane-2-carboxylic acid tert-butyl ester
• MFCD20230661
• SB51473
• CS-0038309
• P15577
• DB-145501
• SCHEMBL18113438
• EN300-190654
• Z1505696622
• AKOS027255221
• AS-52747
• 1330765-39-3
• Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate

• MDL： MFCD20230661
• Inchi： 1S/C11H18N2O3/c1-10(2,3)16-9(15)13-6-11(7-13)4-5-12-8(11)14/h4-7H2,1-3H3,(H,12,14)
• InChI Key： LGNYYNZLVBXFOT-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 226.13174244 g/mol
• Monoisotopic Mass: 226.13174244 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.6
• Molecular Weight: 226.27

Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate

Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate: A Comprehensive Overview

Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate is a complex organic compound with the CAS number 1330765-39-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro structure in this molecule is a spiro[3.4]octane system, meaning one ring has three members and the other has four members, connected at a single atom. The presence of the diazaspiro group further distinguishes this compound, as it contains two nitrogen atoms within the spiro framework.

The compound's name can be broken down into its key components: tert-butyl, which is a common substituent in organic chemistry; 5-oxo, indicating a ketone group at position 5; and carboxylate, which refers to the carboxylic acid derivative. The combination of these functional groups makes this compound versatile in terms of reactivity and potential applications.

Recent studies have highlighted the importance of spiro compounds like Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate in drug discovery and development. Spiro systems are known for their unique pharmacokinetic properties, including improved bioavailability and reduced toxicity compared to non-spiro analogs. This has led to increased interest in these compounds as potential candidates for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate involves a multi-step process that typically begins with the preparation of the spiro core. This is often achieved through cyclization reactions involving appropriate precursors. The introduction of the tert-butyl group and the carboxylate moiety are subsequent steps that require precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in several areas of chemical research. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products. Additionally, its role as a building block for more complex molecules has been documented in various synthetic studies.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity patterns of Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate. Quantum mechanical calculations have revealed that the spiro nitrogen atoms play a crucial role in stabilizing certain transition states during reactions, thereby influencing the overall reactivity of the molecule.

In conclusion, Tert-butyl 5-oxo-2,6-diazaspiro[3.4]octane-2-carboxylate is a fascinating compound with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool for chemists working in diverse fields such as drug discovery, materials science, and catalysis.